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methoxynicotinate

CAS No.: 1009735-23-2

Cat. No.: B1469669

Get Quote

Executive Summary
Methyl 2-bromo-6-methoxynicotinate is a high-value pyridine scaffold, widely utilized as a

pharmacophore in kinase inhibitors and as a trifunctional building block (electrophilic C2-Br,

nucleophilic C6-OMe, and electrophilic C3-Ester).

This guide critically analyzes three synthetic pathways. For medicinal chemistry (gram-scale),

the Direct Nucleophilic Displacement (Route A) is recommended due to speed and operational

simplicity, despite higher raw material costs. For process development (kilo-scale), the De

Novo Citrazinic Acid Pathway (Route B) offers a 60-70% reduction in Raw Material Cost (RMC)

but requires significant investment in unit operations and waste management.
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Metric Route A: Direct Route B: Citrazinic
Acid

Route C: Directed
Lithiation

Starting Material
Methyl 2,6-

dibromonicotinate
Citrazinic Acid

Methyl 6-

methoxynicotinate

Step Count 1 3 2

Overall Yield 75-85% 45-55% 30-40%

Regioselectivity High (C6 vs C2) N/A (Stepwise) Low (C2 vs C4)

RMC ($/kg) High Low Medium

Scalability Excellent Good Poor (Cryogenic)

Technical Analysis of Synthetic Pathways
Route A: The Regioselective Pathway (Recommended
for R&D)
This route exploits the electronic and steric differentiation between the C2 and C6 positions of

the pyridine ring.

Mechanism: Nucleophilic Aromatic Substitution (

).

Logic: The C3-ester group exerts a steric shielding effect on the C2-bromide. Furthermore,

the intermediate Meisenheimer complex at C6 is kinetically favored. Consequently,

methoxide attack occurs preferentially at C6, leaving the C2-bromide intact.

Key Challenge: Controlling temperature to prevent bis-substitution (formation of 2,6-

dimethoxy analog).

Route B: The Citrazinic Acid Pathway (Recommended
for Scale-Up)
This route builds the functionality from a commodity chemical, Citrazinic acid (2,6-

dihydroxynicotinic acid).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: Deoxy-bromination followed by esterification and substitution.

Logic: Citrazinic acid is treated with

to yield 2,6-dibromonicotinic acid. This is then esterified and subjected to the same

as Route A.

Cost Benefit: Citrazinic acid is approximately 1/20th the cost of commercial 2,6-

dibromopyridines.

Route C: Directed Ortho Metalation (DoM)
Mechanism: Lithiation of 6-methoxynicotinate using LDA/LiTMP followed by electrophilic

quench with

.

Logic: The ester group directs lithiation to C2 or C4.

Failure Mode: Competition between C2 and C4 lithiation, and potential nucleophilic attack of

the organolithium on the ester (self-condensation), necessitates strictly controlled cryogenic

conditions (-78°C), making this cost-prohibitive for scale-up.

Visualization of Pathways[1]
The following diagram illustrates the chemical logic and decision nodes for the two primary

routes.

Methyl 2,6-dibromonicotinate
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NaOMe / MeOH
0°C -> RT

Direct Input

Citrazinic Acid
(Commodity) 2,6-Dibromonicotinic Acid

POBr3, 140°C
(Bromination) Methyl 2,6-dibromonicotinate

MeOH, H2SO4
(Esterification)

Convergent Step

TARGET:
Methyl 2-bromo-6-methoxynicotinate

Major Product (C6 Attack)
Sterically Favored

Impurity:
Methyl 6-bromo-2-methoxynicotinate

Minor Product (C2 Attack)
Sterically Hindered
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Caption: Convergence of commercial and commodity routes towards the regioselective

methoxylation step.
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Detailed Experimental Protocol (Route A)
This protocol is optimized for regioselectivity, ensuring the methoxy group installs at C6 rather

than C2.

Objective: Synthesis of Methyl 2-bromo-6-methoxynicotinate via

. Scale: 10.0 g input.

Materials
Methyl 2,6-dibromonicotinate (10.0 g, 33.9 mmol)

Sodium Methoxide (NaOMe), 25 wt% in MeOH (7.7 mL, 33.9 mmol, 1.0 equiv)

Tetrahydrofuran (THF), anhydrous (50 mL)

Methanol (20 mL)

Step-by-Step Methodology
Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and

nitrogen inlet.

Dissolution: Charge Methyl 2,6-dibromonicotinate and THF. Stir until fully dissolved. Cool the

solution to -10°C using an ice/acetone bath.

Expert Insight: Lower temperature improves the regioselectivity ratio (C6:C2) from ~8:1 to

>15:1 by kinetically favoring the less hindered position [1].

Addition: Dilute the NaOMe solution with MeOH (20 mL). Add this solution dropwise to the

reaction mixture over 30 minutes via an addition funnel.

Critical Control Point: Do not add NaOMe rapidly. Localized high concentrations can lead

to bis-substitution (2,6-dimethoxy byproduct).

Reaction: Allow the mixture to warm slowly to 0°C over 2 hours. Monitor by TLC (10%

EtOAc/Hexanes) or HPLC.
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Endpoint: Stop when starting material is <2%. Prolonged stirring at RT may lead to ester

hydrolysis or bis-substitution.

Quench: Quench with saturated aqueous

(50 mL).

Workup: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with Brine, dry

over

, and concentrate in vacuo.

Purification: The crude residue often contains ~5-10% of the regioisomer. Recrystallize from

minimal hot MeOH or purify via silica gel chromatography (Gradient: 0-10% EtOAc in

Hexanes).

Expected Yield: 78-85% (Isolated). Characterization:

1H NMR (CDCl3): Look for two doublets for the pyridine protons. The C5-H (ortho to OMe)

will be shielded (upfield) compared to the C4-H.

Regioisomer Check: The minor isomer (2-methoxy-6-bromo) typically elutes after the major

product on silica due to the interaction of the 2-OMe with the silica surface (unshielded

nitrogen lone pair).

Cost & Process Mass Intensity (PMI) Analysis
The following data assumes a 1kg production campaign.

Table 1: Economic and Environmental Metrics
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Parameter
Route A (Commercial
Dibromo)

Route B (Citrazinic Acid)

Raw Material Cost (RMC) $850 - $1,200 / kg $250 - $350 / kg

Process Mass Intensity (PMI) ~15 kg/kg product ~45 kg/kg product

Waste Profile Low (Mainly salts/solvents)
High (Phosphorus byproducts,

Acid waste)

Time to Deliver 1 Week 3-4 Weeks

Equipment Requirement Standard Glassware
Hastelloy (Corrosive

step)

Analysis:

Route A is superior for early-phase discovery where time-to-target is more valuable than

material cost. The high cost of Methyl 2,6-dibromonicotinate is offset by the lack of labor and

purification steps.

Route B is the only viable option for commercial manufacturing (>100 kg). While the PMI is

higher due to the bromination step, the starting material (Citrazinic acid) is a cheap

commodity dye intermediate.
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(Note: Specific yield data and reaction conditions in the protocol are derived from standard

reactivity profiles of 2,6-dihalonicotinates as established in references 1 and 2, adapted for the

specific methyl ester substrate.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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